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Compound of Interest

Compound Name: Cyclohexyl methyl ether

Cat. No.: B1265392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, spectroscopic data, synthesis, and safety information for Cyclohexyl Methyl Ether,
CAS number 931-56-6.

Chemical Identity and Physical Properties
Cyclohexyl methyl ether, also known as methoxycyclohexane, is a colorless liquid with a

characteristic ether-like odor.[1] It is primarily used as a solvent and as an intermediate in

organic synthesis.[2] The key identification and physical properties are summarized in the table

below.
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Property Value Source(s)

IUPAC Name methoxycyclohexane [2][3]

Synonyms

Cyclohexyl methyl ether, 1-

Methoxycyclohexane, Methyl

cyclohexyl ether

[1][3]

CAS Number 931-56-6 [3]

Molecular Formula C₇H₁₄O [3]

Molecular Weight 114.19 g/mol [2]

Melting Point -74 °C [4]

Boiling Point 135 °C [4]

Density 0.8756 g/cm³ ChemicalBook

Flash Point 21 °C [5]

Refractive Index 1.4330-1.4370 ChemicalBook

Solubility
Insoluble in water; soluble in

organic solvents.
General Knowledge

InChI Key
GHDIHPNJQVDFBL-

UHFFFAOYSA-N
[3]

SMILES COC1CCCCC1 [2]

Spectroscopic Data
Detailed spectroscopic analyses are crucial for the identification and characterization of

Cyclohexyl Methyl Ether.

Mass Spectrometry
The electron ionization mass spectrum of Cyclohexyl Methyl Ether is available through the

NIST WebBook.[3] The fragmentation pattern is a key identifier for this compound in GC-MS

analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed peak lists are not readily available in the public domain, 13C NMR spectra for

Cyclohexyl Methyl Ether are referenced in the PubChem database.[2] These spectra are

essential for confirming the carbon framework of the molecule.

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the characteristic C-O-C ether linkage and the

saturated hydrocarbon stretches of the cyclohexyl ring.

Synthesis Protocol: Williamson Ether Synthesis
A common and effective method for the laboratory-scale synthesis of Cyclohexyl Methyl Ether
is the Williamson ether synthesis.[2] This reaction involves the nucleophilic substitution of a

halide by an alkoxide.

Experimental Protocol
Materials:

Cyclohexanol

Sodium hydride (NaH)

Methyl iodide (CH₃I)

Anhydrous tetrahydrofuran (THF)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

sodium hydride in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

Slowly add cyclohexanol to the suspension. The reaction will generate hydrogen gas, so

adequate ventilation is necessary.

Heat the mixture to reflux to ensure the complete formation of the sodium cyclohexoxide.
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Cool the mixture and slowly add methyl iodide.

Heat the reaction mixture to reflux for several hours to drive the SN2 reaction to completion.

After the reaction is complete, cool the mixture and quench it by the slow addition of water to

destroy any unreacted sodium hydride.

Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with

brine, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced

pressure.

The crude product can be purified by distillation.

Synthesis Workflow Diagram
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Caption: Williamson Ether Synthesis of Cyclohexyl Methyl Ether.

Biological Activity and Signaling Pathways
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Based on available literature, Cyclohexyl Methyl Ether is not known to be involved in any

specific biological signaling pathways. Its primary relevance in the life sciences is as a synthetic

intermediate for the preparation of more complex, biologically active molecules.

Safety and Handling
Cyclohexyl Methyl Ether is a flammable liquid and vapor.[2] It should be handled in a well-

ventilated area, away from ignition sources. Standard personal protective equipment, including

safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, please

refer to the Material Safety Data Sheet (MSDS).

Hazard Statement GHS Classification

Highly Flammable liquid and vapor Flammable liquids (Category 2)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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